Cas no 2680619-87-6 (2-{4-[(Prop-2-en-1-yloxy)carbonyl]-1,4-oxazepan-6-yl}acetic acid)

• Product Name: 2-{4-[(Prop-2-en-1-yloxy)carbonyl]-1,4-oxazepan-6-yl}acetic acid
• CAS No: 2680619-87-6
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• CID: 5975717
• PubChem ID: 165916105
• Update Time: 2025-10-28

2-{4-[(Prop-2-en-1-yloxy)carbonyl]-1,4-oxazepan-6-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-[(prop-2-en-1-yloxy)carbonyl]-1,4-oxazepan-6-yl}acetic acid
• EN300-28277605
• 2680619-87-6
• 2-{4-[(Prop-2-en-1-yloxy)carbonyl]-1,4-oxazepan-6-yl}acetic acid

• Inchi： 1S/C11H17NO5/c1-2-4-17-11(15)12-3-5-16-8-9(7-12)6-10(13)14/h2,9H,1,3-8H2,(H,13,14)
• InChI Key： RJTCDRZKAUJMBJ-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OCC=C)CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 243.11067264g/mol
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-{4-[(Prop-2-en-1-yloxy)carbonyl]-1,4-oxazepan-6-yl}acetic acid

Introduction to 2-{4-[(Prop-2-en-1-yloxy)carbonyl]-1,4-oxazepan-6-yl}acetic acid (CAS No. 2680619-87-6)

2-{4-[(Prop-2-en-1-yloxy)carbonyl]-1,4-oxazepan-6-yl}acetic acid (CAS No. 2680619-87-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazepanes, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of 2-{4-[(Prop-2-en-1-yloxy)carbonyl]-1,4-oxazepan-6-yl}acetic acid is characterized by a six-membered oxazepane ring with a propenyl ester moiety and an acetic acid group. The presence of these functional groups imparts specific chemical and biological properties that make it a promising candidate for various therapeutic applications. Recent studies have highlighted its potential in modulating key signaling pathways involved in inflammation and pain.

In the context of medicinal chemistry, the design and synthesis of compounds like 2-{4-[(Prop-2-en-1-yloxy)carbonyl]-1,4-oxazepan-6-yl}acetic acid are driven by the need to develop more effective and safer drugs. The oxazepane scaffold has been extensively studied for its ability to interact with specific biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. These interactions can lead to the modulation of cellular processes that are dysregulated in various diseases.

One of the key areas of research involving 2-{4-[(Prop-2-en-1-yloxy)carbonyl]-1,4-oxazepan-6-yl}acetic acid is its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a valuable candidate for further development in the treatment of inflammatory disorders.

Beyond its anti-inflammatory properties, 2-{4-[(Prop-2-en-1-yloxy)carbonyl]-1,4-oxazepan-6-yl}acetic acid has also shown promise in pain management. Chronic pain is a significant clinical challenge, with limited treatment options available. Research has demonstrated that this compound can modulate pain signaling pathways by interacting with specific receptors involved in nociception. This dual action—anti-inflammatory and analgesic—makes it particularly attractive for the development of new pain management therapies.

The pharmacokinetic properties of 2-{4-[(Prop-2-en-1-yloxy)carbonyl]-1,4-oxazepan-6-yl}acetic acid have also been investigated to ensure its suitability for clinical use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is high, and it has a long half-life, which suggests that it could be administered less frequently while maintaining therapeutic efficacy. These properties are crucial for the development of patient-friendly drug formulations.

In addition to its therapeutic potential, 2-{4-[(Prop-2-en-1-yloxy)carbonyl]-1,4-oxazepan-6-yl}acetic acid has been evaluated for its safety profile. Preclinical toxicity studies have indicated that it is well-tolerated at therapeutic doses with minimal side effects. This is an important consideration for any drug candidate as it moves through the development pipeline towards clinical trials.

The synthesis of 2-{4-[(Prop--en--yloxy)carbonyl)-1,4-oxazepan--6-y}acetic acid involves several steps that require precise control over reaction conditions to ensure high yields and purity. The propenyl ester moiety can be introduced through a nucleophilic substitution reaction, followed by ring closure to form the oxazepane ring. The final step involves the introduction of the acetic acid group through esterification or amidation reactions. These synthetic strategies are well-documented in the literature and provide a robust foundation for large-scale production.

The future prospects for 2-{4-[(Prop--en--yloxy)carbonyl)-1,4-oxazepan--6-y}acetic acid are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for specific therapeutic applications. Clinical trials are expected to provide valuable insights into its efficacy and safety in human subjects. Additionally, efforts are underway to develop novel formulations that enhance its delivery and bioavailability.

In conclusion, 2-{4-[(Prop--en--yloxy)carbonyl)-1,4-xazepan-e>y}cetic acid (CAS No.) represents a significant advancement in the field of medicinal chemistry.A combination of its unique chemical structure,dual anti-inflammatory and analgesic properties,favorable pharmacokinetics,and promising safety profile makes it a compelling candidate for further development.Ongoing research efforts will continue to refine our understanding of this compound's potential benefits in treating various diseases." />" />" />" />" />" />" />" />" />" />" />" />" />" />" />" />" />" />" />" />" />" />" />" />" />